N-benzhydryl-4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepane-1-carboxamide

• IUPAC Name: N-benzhydryl-4-(thian-4-yl)-1,4-diazepane-1-carboxamide
• InChI: InChI=1S/C24H31N3OS/c28-24(27-15-7-14-26(16-17-27)22-12-18-29-19-13-22)25-23(20-8-3-1-4-9-20)21-10-5-2-6-11-21/h1-6,8-11,22-23H,7,12-19H2,(H,25,28)
• InChI Key: UNGURXZGOQTQOI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C(=O)NC(C2=CC=CC=C2)C3=CC=CC=C3)C4CCSCC4
• Molecular Formula: C24H31N3OS
• Molecular Weight: 409.6 g/mol

Description

N-benzhydryl-4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepane-1-carboxamide, also known as BTCP, is a compound that has been widely studied for its potential therapeutic applications. It belongs to the class of benzodiazepines, which are known for their anxiolytic and sedative effects. However, BTCP has been found to have unique properties that make it a promising candidate for the treatment of various conditions.

Scientific Research Applications

Synthesis and Chemical Properties

A novel and efficient method for synthesizing tetrahydro-2,4-dioxo-1H-benzo[b][1,5]diazepine-3-yl-2-methylpropanamide derivatives, which share a closely related ring system to N-benzhydryl-4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepane-1-carboxamide, has been developed. This method uses aromatic diamines, Meldrum's acid, and an isocyanide in dichloromethane at ambient temperature, yielding high product yields without the need for any catalyst or activation. This procedure offers an alternative approach for the synthesis of benzo[b][1,5]diazepine derivatives, which are known for their broad spectrum of biological activities (Shaabani et al., 2009).

Potential Biological Applications

In the realm of anticancer research, novel 1-benzhydryl-4-(substituted phenylcarboxamide / carbothioamide)-1,4-diazepane derivatives, akin to N-benzhydryl-4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepane-1-carboxamide, were designed, synthesized, and evaluated for their anticancer activity. These molecules were tested using trypan blue exclusion and MTT assay on B-cell leukemic cell line, Reh. The study found that carboxamide moiety-containing derivatives exhibited significant activity, with 4-benzhydryl-N-(3-chlorophenyl)-1,4-diazepane-1-carboxamide showing promising results with an IC50 value of 18 µM, suggesting potential applications in cancer therapy (Teimoori et al., 2011).